Cas no 928063-59-6 (2-(4-hydroxy-4-methylcyclohexyl)acetic acid)
928063-59-6 structure
Product Name:2-(4-hydroxy-4-methylcyclohexyl)acetic acid
CAS No:928063-59-6
MF:C9H16O3
MW:172.221543312073
MDL:MFCD13659406
CID:833671
PubChem ID:51051673
Update Time:2025-04-19
2-(4-hydroxy-4-methylcyclohexyl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- (4-Hydroxy-4-methylcyclohexyl)acetic acid
- 2-(4-hydroxy-4-methylcyclohexyl)acetic acid
- (4-Hydroxy-4-methyl-cyclohexyl)-acetic acid
- SCHEMBL16841434
- PTSYOPJNBMGCPE-UHFFFAOYSA-N
- FT-0660292
- 928063-59-6
- EN300-703946
- SCHEMBL337471
- 909567-36-8
- DTXSID00679639
- starbld0033623
- trans-4-Hydroxy-4-methylcyclohexaneacetic acid
- SCHEMBL16841487
- DTXSID701247882
-
- MDL： MFCD13659406
- Inchi： 1S/C9H16O3/c1-9(12)4-2-7(3-5-9)6-8(10)11/h7,12H,2-6H2,1H3,(H,10,11)
- InChI Key： PTSYOPJNBMGCPE-UHFFFAOYSA-N
- SMILES： OC1(C)CCC(CC(=O)O)CC1
Computed Properties
- Exact Mass: 172.11000
- Monoisotopic Mass: 172.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- PSA: 57.53000
- LogP: 1.40230
2-(4-hydroxy-4-methylcyclohexyl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M262393-10mg |
2-(4-hydroxy-4-methylcyclohexyl)acetic acid |
928063-59-6 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M262393-50mg |
2-(4-hydroxy-4-methylcyclohexyl)acetic acid |
928063-59-6 | 50mg |
$ 160.00 | 2022-06-04 | ||
| TRC | M262393-100mg |
2-(4-hydroxy-4-methylcyclohexyl)acetic acid |
928063-59-6 | 100mg |
$ 250.00 | 2022-06-04 | ||
| Enamine | EN300-703946-0.05g |
2-(4-hydroxy-4-methylcyclohexyl)acetic acid |
928063-59-6 | 95% | 0.05g |
$229.0 | 2023-05-30 | |
| Enamine | EN300-703946-0.1g |
2-(4-hydroxy-4-methylcyclohexyl)acetic acid |
928063-59-6 | 95% | 0.1g |
$342.0 | 2023-05-30 | |
| Enamine | EN300-703946-0.25g |
2-(4-hydroxy-4-methylcyclohexyl)acetic acid |
928063-59-6 | 95% | 0.25g |
$487.0 | 2023-05-30 | |
| Enamine | EN300-703946-0.5g |
2-(4-hydroxy-4-methylcyclohexyl)acetic acid |
928063-59-6 | 95% | 0.5g |
$768.0 | 2023-05-30 | |
| Enamine | EN300-703946-1.0g |
2-(4-hydroxy-4-methylcyclohexyl)acetic acid |
928063-59-6 | 95% | 1g |
$986.0 | 2023-05-30 | |
| Enamine | EN300-703946-2.5g |
2-(4-hydroxy-4-methylcyclohexyl)acetic acid |
928063-59-6 | 95% | 2.5g |
$1931.0 | 2023-05-30 | |
| Enamine | EN300-703946-5.0g |
2-(4-hydroxy-4-methylcyclohexyl)acetic acid |
928063-59-6 | 95% | 5g |
$2858.0 | 2023-05-30 |
2-(4-hydroxy-4-methylcyclohexyl)acetic acid Related Literature
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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